Cas no 274260-05-8 ((2R)-2-amino-4-{(1S)-1-(carboxymethyl)carbamoyl-2-sulfanylethylcarbamoyl}butanoic acid)

• Product Name: (2R)-2-amino-4-{(1S)-1-(carboxymethyl)carbamoyl-2-sulfanylethylcarbamoyl}butanoic acid
• CAS No: 274260-05-8
• MF: C₁₀H₁₇N₃O₆S
• MW: 307.323481321335
• MDL: MFCD34169301
• CID: 248086
• PubChem ID: 10924820
• Update Time: 2023-11-27

(2R)-2-amino-4-{(1S)-1-(carboxymethyl)carbamoyl-2-sulfanylethylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, D-g-glutamyl-D-cysteinyl-
• Glycine, D-γ-glutamyl-D-cysteinyl-
• (R)-2-Amino-5-(((S)-1-((carboxymethyl)amino)-3-mercapto-1-oxopropan-2-yl)amino)-5-oxopentanoic acid
• (2R)-2-Amino-5-[[(2S)-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid
• (2R)-2-amino-4-{(1S)-1-(carboxymethyl)carbamoyl-2-sulfanylethylcarbamoyl}butanoic acid

• MDL： MFCD34169301
• Inchi： 1S/C10H17N3O6S/c11-5(10(18)19)1-2-7(14)13-6(4-20)9(17)12-3-8(15)16/h5-6,20H,1-4,11H2,(H,12,17)(H,13,14)(H,15,16)(H,18,19)/t5-,6-/m1/s1
• InChI Key： RWSXRVCMGQZWBV-PHDIDXHHSA-N
• SMILES： SC[C@H](C(NCC(=O)O)=O)NC(CC[C@H](C(=O)O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 389
• Topological Polar Surface Area: 160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides